Cas no 1227580-75-7 (3-chloro-4-methoxy-1H-pyridin-2-one)

• Product Name: 3-chloro-4-methoxy-1H-pyridin-2-one
• CAS No: 1227580-75-7
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 2618172
• PubChem ID: 72212890
• Update Time: 2025-05-26

3-chloro-4-methoxy-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-1H-pyridin-2-one
• DTXSID601294842
• 3-CHLORO-2-HYDROXY-4-METHOXYPYRIDINE
• AB71172
• 3-CHLORO-4-METHOXYPYRIDIN-2-OL
• 1227580-75-7
• 3-Chloro-4-methoxy-2(1H)-pyridinone

• Inchi： 1S/C6H6ClNO2/c1-10-4-2-3-8-6(9)5(4)7/h2-3H,1H3,(H,8,9)
• InChI Key： PMQDJUDFLRNPOG-UHFFFAOYSA-N
• SMILES： ClC1C(NC=CC=1OC)=O

Computed Properties

• Exact Mass: 159.0087061Da
• Monoisotopic Mass: 159.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-chloro-4-methoxy-1H-pyridin-2-one

Professional Introduction to 3-chloro-4-methoxy-1H-pyridin-2-one (CAS No: 1227580-75-7)

3-chloro-4-methoxy-1H-pyridin-2-one, with the chemical formula C₆H₅ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyridinone class, characterized by its nitrogen-containing aromatic ring system. The presence of both chloro and methoxy substituents on the pyridine ring enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's unique structural features have garnered attention in recent years due to its potential applications in drug discovery and development. Specifically, the 3-chloro and 4-methoxy groups provide reactive sites for further functionalization, enabling chemists to design complex molecular architectures. This flexibility has made 3-chloro-4-methoxy-1H-pyridin-2-one a cornerstone in the synthesis of novel therapeutic agents targeting a range of diseases.

In recent studies, researchers have explored the pharmacological properties of derivatives derived from 3-chloro-4-methoxy-1H-pyridin-2-one. These derivatives have shown promise in inhibiting key enzymes and receptors involved in inflammatory and neurodegenerative disorders. For instance, modifications to the 1H-pyridin-2-one core have led to the development of compounds with potent anti-inflammatory effects, making them attractive candidates for treating conditions such as rheumatoid arthritis and Crohn's disease.

The methoxy group in particular has been identified as a critical moiety for enhancing binding affinity and selectivity. In a groundbreaking study published last year, researchers demonstrated that incorporating a methoxy substituent at the 4-position of the pyridine ring significantly improved the potency of kinase inhibitors. This finding underscores the importance of 3-chloro-4-methoxy-1H-pyridin-2-one as a building block for next-generation therapeutics.

Moreover, the chloro substituent plays a pivotal role in modulating metabolic stability and pharmacokinetic properties. By serving as a leaving group in nucleophilic substitution reactions, it allows for the introduction of diverse functional groups, including amides, alcohols, and thiols. This versatility has been exploited in the synthesis of protease inhibitors and antiviral agents, where precise control over molecular structure is essential.

Recent advances in computational chemistry have further highlighted the significance of 3-chloro-4-methoxy-1H-pyridin-2-one in drug design. Molecular modeling studies have revealed that this compound can adopt multiple conformations, depending on its environment. These insights have guided researchers in optimizing synthetic routes to achieve desired stereochemical outcomes, thereby improving drug efficacy and reducing off-target effects.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential as an active pharmaceutical ingredient (API) itself. Preliminary clinical trials have shown that certain derivatives exhibit significant therapeutic benefits without adverse side effects. These results are particularly encouraging given the growing demand for targeted therapies that address specific pathological mechanisms.

In conclusion, 3-chloro-4-methoxy-1H-pyridin-2-one (CAS No: 1227580-75-7) is a versatile and highly reactive compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules with potential therapeutic applications across various disease areas. As research continues to uncover new ways to leverage this compound's chemical properties, its importance in modern medicinal chemistry is only expected to grow.